Cas no 898759-34-7 ([3-(1,3-dioxolan-2-yl)phenyl]-[4-(trifluoromethyl)phenyl]methanone)

• Product Name: [3-(1,3-dioxolan-2-yl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• CAS No: 898759-34-7
• MF: C₁₇H₁₃F₃O₃
• MW: 322.278535604477
• MDL: MFCD07699979
• CID: 1946089
• PubChem ID: 24726683
• Update Time: 2025-04-21

[3-(1,3-dioxolan-2-yl)phenyl]-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-DIOXOLAN-2-YL)-4'-TRIFLUOROMETHYLBENZOPHENONE
• [3-(1,3-dioxolan-2-yl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• LogP
• 3-(1,3-Dioxolan-2-yl)-4'-trifluoromethyl-benzophenone
• AKOS016022041
• 898759-34-7
• MFCD07699979
• 2-{3-[4-(TRIFLUOROMETHYL)BENZOYL]PHENYL}-1,3-DIOXOLANE
• [3-(1,3-Dioxolan-2-yl)phenyl][4-(trifluoromethyl)phenyl]methanone
• DTXSID00645076

• MDL： MFCD07699979
• Inchi： 1S/C17H13F3O3/c18-17(19,20)14-6-4-11(5-7-14)15(21)12-2-1-3-13(10-12)16-22-8-9-23-16/h1-7,10,16H,8-9H2
• InChI Key： ZOGNYISBTHYRRB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1=CC=CC(=C1)C1OCCO1)=O)(F)F

Computed Properties

• Exact Mass: 322.08200
• Monoisotopic Mass: 322.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.98180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones